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Compound of Interest

Compound Name: Ethyl 3-Hydroxybutyrate

Cat. No.: B144787 Get Quote

This technical guide provides a comprehensive overview of the boiling point and density of

ethyl 3-hydroxybutyrate, a valuable chiral building block in the synthesis of various fine

chemicals and pharmaceuticals.[1] This document is intended for researchers, scientists, and

professionals in the field of drug development and chemical synthesis, offering detailed data,

experimental methodologies, and logical workflows.

Physicochemical Data
Ethyl 3-hydroxybutyrate is a clear, colorless liquid.[2] The following table summarizes the

reported boiling point and density for the racemic mixture and its individual stereoisomers.
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Property Value Conditions Form

Boiling Point 170 °C at 760 mmHg Racemic

338 °F at 760 mmHg Racemic

170-175 °C at 760 mmHg Racemic

180-182 °C Not specified (S)-enantiomer

75-76 °C at 12.0 mmHg (R)-enantiomer

Density 1.017 g/mL at 25 °C Racemic

1.1012 g/cm³ at 17 °C Racemic

1.017 Not specified Racemic

1.012 g/mL at 20 °C (S)-enantiomer

1.0170 g/mL Not specified (R)-enantiomer

Experimental Protocols
The determination of boiling point and density are fundamental procedures in the

characterization of a liquid compound such as ethyl 3-hydroxybutyrate. While specific

experimental details for this compound are often cited from established literature, the following

are standard methodologies employed for such measurements.

1. Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure.

Distillation Method: A simple or fractional distillation apparatus is set up with the liquid in a

distilling flask containing boiling chips. A thermometer is positioned so that its bulb is just

below the side arm of the distilling flask. The flask is heated, and as the liquid boils, the

vapor rises, surrounds the thermometer bulb, and then condenses in the condenser. The

temperature at which the liquid is consistently distilling is recorded as the boiling point. It is

crucial to record the atmospheric pressure at the time of the measurement as boiling points

are pressure-dependent.[3]
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Thiele Tube Method: A small amount of the liquid is placed in a small test tube, and a

capillary tube, sealed at one end, is inverted and placed inside the test tube. The test tube is

attached to a thermometer and immersed in a Thiele tube containing oil. The Thiele tube is

gently heated. As the temperature rises, a stream of bubbles will emerge from the capillary

tube. The heat is then removed. The temperature at which the liquid just begins to enter the

capillary tube upon cooling is the boiling point.[3]

Reflux Method: The liquid is placed in a round-bottom flask with boiling chips and fitted with a

condenser in a vertical position. The liquid is heated to a boil. A thermometer is placed so

that it measures the temperature of the vapor that is refluxing. The stable temperature

reading during active reflux is the boiling point.[3]

2. Density Determination

Density is the mass per unit volume of a substance.

Pycnometer Method: A pycnometer, a flask with a specific, known volume, is first weighed

empty. It is then filled with the liquid, and any excess is removed. The filled pycnometer is

weighed again. The mass of the liquid is determined by subtracting the mass of the empty

pycnometer. The density is then calculated by dividing the mass of the liquid by the known

volume of the pycnometer. The temperature of the liquid must be recorded as density is

temperature-dependent.

Hydrometer Method: A hydrometer is a calibrated instrument used to measure the relative

density of liquids. The liquid is placed in a graduated cylinder, and the hydrometer is gently

lowered into the liquid until it floats freely. The density is read from the scale on the

hydrometer at the point where the surface of the liquid meets the stem of the hydrometer.

Visualizations
The following diagrams illustrate the logical relationship between the different forms of ethyl 3-
hydroxybutyrate and a general workflow for its physicochemical characterization.
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Caption: Relationship between racemic and enantiomeric forms.
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Caption: General workflow for physicochemical characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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